Furosemide acyl glucuronide

• CAS No.: 72967-59-0
• Product Name: Furosemide acyl glucuronide
• Molecular Formula: C18H19ClN2O11S
• Molecular Weight: 506.9 g/mol
• IUPAC Name: (2S,3S,4S,5R,6S)-6-[4-chloro-2-(furan-2-ylmethylamino)-5-sulfamoylbenzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C18H19ClN2O11S/c19-9-5-10(21-6-7-2-1-3-30-7)8(4-11(9)33(20,28)29)17(27)32-18-14(24)12(22)13(23)15(31-18)16(25)26/h1-5,12-15,18,21-24H,6H2,(H,25,26)(H2,20,28,29)/t12-,13-,14+,15-,18-/m0/s1
• Standard InChIKey: RNVHHPUYELVHRE-GLRLOKQVSA-N
• Isomeric SMILES: C1=COC(=C1)CNC2=CC(=C(C=C2C(=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)S(=O)(=O)N)Cl
• SMILES: C1=COC(=C1)CNC2=CC(=C(C=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)S(=O)(=O)N)Cl
• Canonical SMILES: C1=COC(=C1)CNC2=CC(=C(C=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)S(=O)(=O)N)Cl
• Appearance: Yellow Solid
• Melting Point: 143-146˚C
• Description: Furosemide acyl glucuronide is a metabolite of Furosemide.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (2S,3S,4S,5R)-6-[4-Chloro-2-(2-Furylmethylamino)-5-Sulfamoyl-Benzoyl]Oxy-3,4,5-Trihydroxy-Tetrahydropyran-2-Carboxylic Acid; (2S,3S,4S,5R)-6-[[4-Chloro-2-(2-Furylmethylamino)-5-Sulfamoylphenyl]-Oxomethoxy]-3,4,5-Trihydroxy-2-Tetrahydropyrancarboxylic Acid
• PubChem Compound: 21123459
• Last Modified: Dec 23 2021